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Compound of Interest

Compound Name: Metobromuron

Cat. No.: B166326 Get Quote

Essential Safety and Handling Guide for
Metobromuron
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Metobromuron. It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices.

Metobromuron is a pre-emergence herbicide from the phenylurea group.[1] It is classified as

harmful if swallowed, an eye irritant, and is suspected of causing cancer.[1][2][3] It may also

cause damage to organs through prolonged or repeated exposure and is very toxic to aquatic

life with long-lasting effects.[4] Adherence to the following procedures is critical to minimize

exposure and ensure a safe working environment.

Hazard Summary
The following table summarizes the key hazard classifications for Metobromuron based on the

Globally Harmonized System (GHS).
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Hazard Classification Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.

Serious Eye Irritation 2A
H319: Causes serious eye

irritation.

Carcinogenicity 2
H351: Suspected of causing

cancer.

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure.

Hazardous to the Aquatic

Environment, Acute
1 H400: Very toxic to aquatic life.

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects.

Personal Protective Equipment (PPE) Protocol
All personnel must use the appropriate PPE when handling Metobromuron. Handling should

occur in a designated area, preferably within a chemical fume hood.

1. Eye and Face Protection:

Wear tightly fitting, non-fogging safety goggles with side-shields conforming to EN 166 (EU)

or NIOSH (US) standards.

In situations with a high risk of splashing, such as when mixing concentrates, a full-face

shield should be worn over the safety goggles.

2. Skin Protection:

Gloves: Always wear unlined, elbow-length, chemical-resistant gloves. Nitrile, butyl, or

neoprene gloves are recommended for good protection against both dry and liquid

formulations. Gloves must be inspected for any signs of degradation before use. Wash the

outside of the gloves before removing them and wash hands thoroughly after removal.
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Protective Clothing: Wear a clean, dry, chemical-resistant protective suit or coveralls over

regular work clothes, ensuring it covers the entire body from wrists to ankles. For tasks

involving mixing, loading, or cleaning equipment, a chemical-resistant apron that extends

from the neck to at least the knees is required.

Footwear: Wear chemical-resistant, ankle-covering boots. Pant legs must be worn outside of

the boots to prevent chemicals from entering. Do not wear leather or fabric footwear.

3. Respiratory Protection:

Work should be conducted in a well-ventilated area or a chemical fume hood to minimize

inhalation exposure.

If exposure limits are exceeded, or if dusts or aerosols are generated and engineering

controls are insufficient, a full-face respirator with appropriate cartridges must be used. In

case of a fire, a self-contained breathing apparatus (SCBA) is required.

Safe Handling and Operational Plan
1. Pre-Handling Preparations:

Ensure all personnel are trained on the hazards of Metobromuron and have read the Safety

Data Sheet (SDS).

Verify that a chemical fume hood is functioning correctly.

Assemble all necessary PPE and ensure it is in good condition.

Prepare a designated and clearly labeled area for the work.

Keep an emergency spill kit readily accessible.

2. Handling Procedure:

Avoid the formation of dust and aerosols.

Avoid direct physical contact with the chemical.
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Measure and weigh the substance carefully within a chemical fume hood or a ventilated

enclosure.

When preparing solutions, add Metobromuron to the solvent slowly to prevent splashing.

Keep containers tightly closed when not in use.

Do not eat, drink, or smoke in the handling area.

3. Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.

Clean all equipment and the work area immediately after use.

Remove and decontaminate PPE as per established procedures. Store reusable PPE in a

clean, designated area.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and copious amounts of water. Seek medical attention if irritation or pain persists.

Eye Contact: Immediately flush eyes with tepid water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention and show the SDS to the medical personnel.

Spills: Evacuate and ventilate the area. Wear full PPE, including respiratory protection.

Contain the spill using an inert absorbent material. Sweep up the absorbed material and

place it into a labeled, sealed container for hazardous waste disposal. Wash the

contaminated surface afterward.
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Storage and Disposal Plan
1. Storage:

Store in the original, tightly sealed container in a cool, dry, dark, and well-ventilated location.

The storage area should be a designated and secured chemical store, away from

incompatible materials, ignition sources, food, and animal feed.

Protect containers from physical damage.

2. Disposal:

Metobromuron and its containers must be disposed of as hazardous waste. Do not dispose

of undiluted chemicals on site.

Follow all local, regional, and national regulations for hazardous waste disposal. Incineration

in a specialized facility operating at high temperatures with off-gas scrubbing is a

recommended disposal method.

Do not contaminate water, drains, or soil.

Container Disposal: Empty containers must be triple-rinsed with an appropriate solvent. The

rinsate should be collected and treated as hazardous waste. After rinsing, puncture the

container to prevent reuse and dispose of it according to regulations.

Visual Workflow for Handling Metobromuron
Caption: Workflow for the safe handling of Metobromuron.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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